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Compound of Interest

Compound Name: UNC 1215

Cat. No.: B1191890

Get Quote

This document provides immediate safety, handling, and disposal protocols for UNC 1215, a

potent and selective chemical probe for the L3MBTL3 methyllysine reader domain.[1][2][3]

Adherence to these guidelines is critical for ensuring the safety of laboratory personnel and the

integrity of research outcomes.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling UNC 1215 to minimize exposure risks.

The minimum required PPE includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat, long pants, and fully enclosed shoes.[4]

It is the responsibility of the Principal Investigator to ensure that all laboratory staff are trained

in the proper selection and use of PPE.[4]
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UNC 1215 should be handled in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or vapors.[5]

Parameter Guideline Source

Storage Temperature
Store solid form at or below

-20°C.
[6][7]

Moisture
Protect from moisture as the

compound is hygroscopic.
[6][7]

Solution Storage

Store aqueous solutions in

aliquots at -80°C for up to one

month.

[6][7]

Stability

The solid form is stable for at

least 12 months from the date

of receipt when stored as

directed.

[7]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure Source

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[5]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Consult a

doctor.

[5]

Eye Contact

Rinse with pure water for at

least 15 minutes and consult a

doctor.

[5]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[5]

Accidental Release and Disposal
In case of a spill, prevent further leakage if it is safe to do so. Avoid dust formation and

breathing vapors, mist, or gas.[5]

Containment: Collect the spillage and arrange for disposal. Do not let the chemical enter

drains.[5]

Disposal: Dispose of UNC 1215 and any contaminated materials in accordance with local,

state, and federal regulations.
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The following diagram outlines the standard operational workflow for handling UNC 1215 from

receipt to disposal.
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Click to download full resolution via product page

Workflow for safe handling of UNC 1215.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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